![molecular formula C16H20ClN7OS B6215821 3-{[2-(4-chlorophenoxy)ethyl]sulfanyl}-N5,N7-diethyl-[1,2,4]triazolo[4,3-a][1,3,5]triazine-5,7-diamine CAS No. 849124-92-1](/img/no-structure.png)
3-{[2-(4-chlorophenoxy)ethyl]sulfanyl}-N5,N7-diethyl-[1,2,4]triazolo[4,3-a][1,3,5]triazine-5,7-diamine
Description
This compound is a derivative of [1,2,4]triazolo[4,3-a][1,3,5]triazine, which is a class of compounds known as triazolotriazines. These compounds are characterized by a triazole ring fused with a triazine ring . The specific compound you’re asking about has additional functional groups attached to it, including a chlorophenoxy group and an ethylsulfanyl group.
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence and position of the functional groups, as well as the overall shape and size of the molecule, would influence properties like melting point, boiling point, density, and solubility .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 4-chlorophenol with ethylene oxide to form 2-(4-chlorophenoxy)ethanol. This intermediate is then reacted with thiol to form 2-(4-chlorophenoxy)ethylthiol. The final compound is synthesized by reacting 2-(4-chlorophenoxy)ethylthiol with N5,N7-diethyl-1,2,4-triazolo[4,3-a][1,3,5]triazine-5,7-diamine in the presence of a base.", "Starting Materials": [ "4-chlorophenol", "ethylene oxide", "thiol", "N5,N7-diethyl-1,2,4-triazolo[4,3-a][1,3,5]triazine-5,7-diamine", "base" ], "Reaction": [ "4-chlorophenol is reacted with ethylene oxide to form 2-(4-chlorophenoxy)ethanol.", "2-(4-chlorophenoxy)ethanol is reacted with thiol to form 2-(4-chlorophenoxy)ethylthiol.", "2-(4-chlorophenoxy)ethylthiol is reacted with N5,N7-diethyl-1,2,4-triazolo[4,3-a][1,3,5]triazine-5,7-diamine in the presence of a base to form the final compound." ] } | |
CAS RN |
849124-92-1 |
Molecular Formula |
C16H20ClN7OS |
Molecular Weight |
393.9 |
Purity |
0 |
Origin of Product |
United States |
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